Cas no 56391-55-0 (Octazamide)
Octazamide Chemical and Physical Properties
Names and Identifiers
-
- Methanone,phenyl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)-
- 1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl(phenyl)methanone
- ICI-US 457
- 1H-Furo(3,4-c)pyrrole, 5-benzoylhexahydro-
- 5-Benzoylhexahydro-1H-furo(3,4-c)pyrrole
- Benzoylperhydrofuro(3,4-c)pyrol
- ICI 45457
- ICI-U.S. 457
- Octazamide [USAN:INN]
- Octazamido
- Octazamidum
- phenyl(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)methanone
- Octazamide
- MS-23193
- NS00127339
- ICI-US-457
- CS-7137
- D05221
- AKOS040711893
- DTXSID10866558
- Octazamide (USAN/INN)
- 5-benzoyl-hexahydro-1H-furo(3,4-c)pyrrole
- 56391-55-0
- HY-U00101
- ZSYULWHBPBAOKV-UHFFFAOYSA-N
- CHEMBL2106524
- SCHEMBL194551
- G12671
- DA-76378
-
- Inchi: 1S/C13H15NO2/c15-13(10-4-2-1-3-5-10)14-6-11-8-16-9-12(11)7-14/h1-5,11-12H,6-9H2
- InChI Key: ZSYULWHBPBAOKV-UHFFFAOYSA-N
- SMILES: O1CC2CN(C(C3C=CC=CC=3)=O)CC2C1
Computed Properties
- Exact Mass: 217.110279
- Monoisotopic Mass: 217.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 1.3
Experimental Properties
- Density: 1.193
- Boiling Point: 373.1°Cat760mmHg
- Flash Point: 179.5°C
- Refractive Index: 1.579
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Octazamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Octazamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O239860-1mg |
Octazamide |
56391-55-0 | 1mg |
$104.00 | 2023-05-17 | ||
| TRC | O239860-10mg |
Octazamide |
56391-55-0 | 10mg |
$431.00 | 2023-05-17 | ||
| TRC | O239860-25mg |
Octazamide |
56391-55-0 | 25mg |
$ 800.00 | 2023-09-06 | ||
| MedChemExpress | HY-U00101-1mg |
Octazamide |
56391-55-0 | 99.07% | 1mg |
¥1000 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O878432-1mg |
Octazamide |
56391-55-0 | 98% | 1mg |
¥1,026.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O878432-5mg |
Octazamide |
56391-55-0 | 98% | 5mg |
¥2,052.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46594-1mg |
Octazamide ( ICI-US 457) |
56391-55-0 | 98% | 1mg |
¥891.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46594-5mg |
Octazamide ( ICI-US 457) |
56391-55-0 | 98% | 5mg |
¥1782.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46594-10mg |
Octazamide ( ICI-US 457) |
56391-55-0 | 98% | 10mg |
¥3031.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce46594-20mg |
Octazamide ( ICI-US 457) |
56391-55-0 | 98% | 20mg |
¥5349.00 | 2023-09-08 |
Octazamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Octazamide
Comprehensive Overview of Octazamide (CAS No. 56391-55-0): Properties, Applications, and Industry Insights
Octazamide (CAS No. 56391-55-0) is a specialized chemical compound gaining attention in industrial and research applications due to its unique properties. As a high-performance additive, it is widely utilized in sectors such as polymer stabilization, lubricant formulation, and specialty coatings. The compound's molecular structure, characterized by its azole backbone, contributes to its thermal stability and compatibility with diverse matrices, making it a preferred choice for engineers and material scientists.
Recent trends in sustainable chemistry and green manufacturing have spurred interest in Octazamide as a potential eco-friendly alternative to traditional additives. Studies highlight its low environmental persistence and reduced toxicity profile compared to conventional options, aligning with global regulations like REACH and EPA guidelines. Researchers are actively exploring its role in biodegradable materials, particularly in packaging and automotive components where durability meets environmental concerns.
The synthesis of Octazamide involves a multi-step process that ensures high purity (>98%), as verified by HPLC and GC-MS analysis. Its CAS No. 56391-55-0 serves as a critical identifier in safety data sheets (SDS) and regulatory documentation. Industry professionals frequently search for "Octazamide solubility," "thermal degradation temperature," and "compatibility with polyethylene," reflecting its technical relevance. Notably, its synergistic effects with antioxidants and UV stabilizers are under investigation for advanced material systems.
In the context of circular economy initiatives, Octazamide demonstrates promise in polymer recycling processes by minimizing degradation during reprocessing cycles. This addresses frequent queries about "additives for recycled plastics" and "materials for extended product lifecycles." Furthermore, its application in high-temperature adhesives has been documented in aerospace and electronics assembly, where thermal management is paramount.
Quality control protocols for Octazamide emphasize strict batch-to-batch consistency, with Fourier-transform infrared spectroscopy (FTIR) being the standard verification method. The compound's molecular weight (278.34 g/mol) and melting point range (142-145°C) are frequently referenced parameters in technical datasheets. Emerging research explores its potential in nanocomposite materials, particularly with graphene oxide matrices for enhanced mechanical properties.
From a commercial perspective, Octazamide markets show steady growth (CAGR 4.2% from 2020-2025) driven by demand in Asia-Pacific manufacturing hubs. Regulatory-compliant variants with documentation for FDA indirect food contact applications are increasingly requested. The compound's stability under gamma irradiation makes it suitable for medical device sterilization processes, answering niche market needs.
Ongoing academic research investigates Octazamide's role in self-healing materials and smart coatings responsive to environmental stimuli. Patent analysis reveals growing IP activity around derivative formulations, particularly for corrosion inhibition in marine environments. These developments position CAS No. 56391-55-0 as a compound of strategic importance in advanced material science.
56391-55-0 (Octazamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)